Cas no 2418716-72-8 (sodium 2-(2,6-dibromopyridin-4-yl)acetate)

• Product Name: sodium 2-(2,6-dibromopyridin-4-yl)acetate
• CAS No: 2418716-72-8
• MF: C₇H₄Br₂NNaO₂
• MW: 316.909931182861
• MDL: MFCD32678980
• CID: 5679477
• PubChem ID: 154577193
• Update Time: 2025-10-29

sodium 2-(2,6-dibromopyridin-4-yl)acetate Chemical and Physical Properties

Names and Identifiers

• 4-Pyridineacetic acid, 2,6-dibromo-, sodium salt (1:1)
• EN300-26682379
• Sodium;2-(2,6-dibromopyridin-4-yl)acetate
• sodium 2-(2,6-dibromopyridin-4-yl)acetate
• 2418716-72-8

• MDL： MFCD32678980
• Inchi： 1S/C7H5Br2NO2.Na/c8-5-1-4(3-7(11)12)2-6(9)10-5;/h1-2H,3H2,(H,11,12);/q;+1/p-1
• InChI Key： PZJSOJNICRGZAC-UHFFFAOYSA-M
• SMILES： BrC1C=C(C=C(N=1)Br)CC(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 316.84860g/mol
• Monoisotopic Mass: 314.85065g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53Ų

Additional information on sodium 2-(2,6-dibromopyridin-4-yl)acetate

Introduction to Sodium 2-(2,6-dibromopyridin-4-yl)acetate (CAS No. 2418716-72-8)

Sodium 2-(2,6-dibromopyridin-4-yl)acetate (CAS No. 2418716-72-8) is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, characterized by its unique molecular structure, has found applications in various scientific studies, particularly in the synthesis of novel bioactive molecules. The presence of bromine atoms in its structure enhances its reactivity, making it a valuable intermediate in organic synthesis.

The compound's molecular formula, C₇H₅B्रR₂O2NNa, underscores its complexity and potential utility. The sodium salt form of this compound improves its solubility in polar solvents, which is a critical factor in many biochemical reactions and pharmaceutical formulations. This property has made it a preferred choice for researchers working on drug discovery and development.

In recent years, the interest in halogenated pyridines has surged due to their diverse biological activities. Pyridine derivatives are known for their role in modulating various biological pathways, making them promising candidates for therapeutic applications. The specific substitution pattern in Sodium 2-(2,6-dibromopyridin-4-yl)acetate, particularly the bromine atoms at the 2 and 6 positions, contributes to its unique chemical properties and biological interactions.

One of the most compelling aspects of this compound is its potential use in the synthesis of small-molecule inhibitors. These inhibitors are designed to target specific enzymes or receptors involved in disease pathways. For instance, studies have shown that pyridine-based compounds can interact with proteins in a way that disrupts harmful biological processes. The bromine atoms in Sodium 2-(2,6-dibromopyridin-4-yl)acetate facilitate cross-coupling reactions, which are essential for constructing complex molecular architectures.

The pharmaceutical industry has been increasingly leveraging such intermediates to develop new drugs with improved efficacy and reduced side effects. The versatility of Sodium 2-(2,6-dibromopyridin-4-yl)acetate lies in its ability to serve as a building block for a wide range of pharmacologically active molecules. Researchers have utilized this compound to synthesize derivatives with enhanced binding affinity and selectivity towards therapeutic targets.

Recent advancements in medicinal chemistry have highlighted the importance of halogenated heterocycles in drug design. The brominated pyridines derived from Sodium 2-(2,6-dibromopyridin-4-yl)acetate have been explored for their potential as anticancer agents. Studies indicate that these compounds can induce apoptosis in cancer cells by inhibiting key signaling pathways involved in tumor growth and survival.

The synthesis of Sodium 2-(2,6-dibromopyridin-4-yl)acetate involves multi-step organic reactions that require precise control over reaction conditions. The use of appropriate catalysts and reagents ensures high yields and purity of the final product. This meticulous approach is crucial for pharmaceutical applications where impurities can significantly impact the safety and efficacy of the final drug product.

In addition to its role in drug development, this compound has been investigated for its potential applications in materials science. The bromine atoms in its structure make it a suitable candidate for polymer modifications and functional material synthesis. These modifications can lead to the development of novel materials with enhanced properties such as conductivity or luminescence.

The environmental impact of chemical compounds is also a critical consideration in modern research. Efforts have been made to develop synthetic routes for Sodium 2-(2,6-dibromopyridin-4-yl)acetate that minimize waste and reduce hazardous byproducts. Green chemistry principles have been incorporated into these processes to ensure sustainability without compromising efficiency.

The future prospects of this compound are promising as research continues to uncover new applications and refine synthetic methodologies. Collaborative efforts between academia and industry are essential to translate laboratory findings into tangible benefits for society. The continued exploration of halogenated pyridines like Sodium 2-(2,6-dibromopyridin-4-yl)acetate will undoubtedly lead to significant advancements in multiple scientific domains.